1-Cyclopropyl-5-Amido-6,7,8-Trifluoro-1,4-Dihydro-4-Oxo-3-Quinolinecarboxylic acid ethyl ester

• IUPAC Name: ethyl 5-amino-1-cyclopropyl-6,7,8-trifluoro-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C15H13F3N2O3/c1-2-23-15(22)7-5-20(6-3-4-6)13-8(14(7)21)12(19)10(17)9(16)11(13)18/h5-6H,2-4,19H2,1H3
• InChI Key: BOFBKJLYZUFZMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C(=C(C(=C2C1=O)N)F)F)F)C3CC3
• Molecular Formula: C15H13F3N2O3
• DSSTOX Substance ID: DTXSID00556315
• Molecular Weight: 326.27 g/mol
• CAS RN: 103772-13-0

Description

This compound, also known as 1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester, is a chemical substance with the molecular formula C15H11F4NO3. It is used for experimental and research purposes.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 329.24600. Its solubility at pH 7.4 is 42.7 µg/mL. Other physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Future Directions

The future directions for research and use of this compound are not specified in the search results. Given its use in experimental and research contexts, it’s likely that future work will involve further exploration of its properties, potential applications, and synthesis methods.

Synthesis routes and methods I

Procedure details

A solution of 5 (5.12 g, 12.3 mmol) in AcOH (200 mL) was hydrogenated under atmospheric pressure over 10% Pd/C (3.0 g) at 50° C. for 2 h. The catalyst was removed by filtration over Celite and the filtrate was concentrated in vacuo to dryness to yield 6 (3.58 g, 89%) which was used crude in the next step.

Synthesis routes and methods II

Procedure details

A suspension of 1.9 g (5.3 mmoles) of ethyl 1-cyclopropyl-5-nitro-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate, 0.5 g of Raney nickel and 100 ml of ethanol was shaken in a hydrogen atmosphere at pressures of 42.5-50 psi and temperatures of 24°-26.5° C. for ten hours. The mixture was filtered through Celite and some insoluble product was dissolved in tetrahydrofuran with filtration. The combined filtrates were evaporated in vacuo and the residue was chromatographed on silica gel to give 600 mg of the title compound, mp 223°-225° C.